1-benzyl-2-(4-methylphenyl)-5,6-diphenyl-1H-imidazo[1,2-a]imidazole

• IUPAC Name: 1-benzyl-2-(4-methylphenyl)-5,6-diphenylimidazo[1,2-a]imidazole
• InChI: InChI=1S/C31H25N3/c1-23-17-19-25(20-18-23)28-22-34-30(27-15-9-4-10-16-27)29(26-13-7-3-8-14-26)32-31(34)33(28)21-24-11-5-2-6-12-24/h2-20,22H,21H2,1H3
• InChI Key: YEJDBAHELIQGHU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CN3C(=C(N=C3N2CC4=CC=CC=C4)C5=CC=CC=C5)C6=CC=CC=C6
• Molecular Formula: C31H25N3
• Molecular Weight: 439.5 g/mol

Description

1-benzyl-2-(4-methylphenyl)-5,6-diphenyl-1H-imidazo[1,2-a]imidazole is a heterocyclic compound that has been studied for its potential applications in various fields of science. This compound has been synthesized using different methods and has shown promising results in scientific research.

Mechanism of Action

The mechanism of action of 1-benzyl-2-(4-methylphenyl)-5,6-diphenyl-1H-imidazo[1,2-a]imidazole is not fully understood. However, it has been suggested that this compound may act by inhibiting DNA synthesis and inducing apoptosis in cancer cells. It has also been reported to inhibit the growth of bacteria and viruses by disrupting their cell membranes.
Biochemical and Physiological Effects:
1-benzyl-2-(4-methylphenyl)-5,6-diphenyl-1H-imidazo[1,2-a]imidazole has been shown to have biochemical and physiological effects in various studies. In cancer cells, this compound has been reported to induce cell cycle arrest and apoptosis. In bacteria and viruses, this compound has been shown to inhibit their growth and replication. In addition, this compound has been reported to have antioxidant and anti-inflammatory activities.

Advantages and Limitations for Lab Experiments

The advantages of using 1-benzyl-2-(4-methylphenyl)-5,6-diphenyl-1H-imidazo[1,2-a]imidazole in lab experiments include its high purity, good solubility, and diverse applications in different fields of science. However, the limitations of this compound include its high cost, limited availability, and potential toxicity.

Future Directions

There are several future directions for the research on 1-benzyl-2-(4-methylphenyl)-5,6-diphenyl-1H-imidazo[1,2-a]imidazole. In medicinal chemistry, this compound could be further investigated for its potential use as a therapeutic agent for cancer, bacterial infections, and viral infections. In material science, this compound could be studied for its potential use as a fluorescent probe and as a building block for organic electronics. In analytical chemistry, this compound could be explored as a chiral selector for enantiomeric separation. Further studies are needed to fully understand the mechanism of action and potential applications of 1-benzyl-2-(4-methylphenyl)-5,6-diphenyl-1H-imidazo[1,2-a]imidazole.
In conclusion, 1-benzyl-2-(4-methylphenyl)-5,6-diphenyl-1H-imidazo[1,2-a]imidazole is a heterocyclic compound that has shown promising results in scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further studies are needed to fully explore the potential of this compound in different fields of science.

Scientific Research Applications

1-benzyl-2-(4-methylphenyl)-5,6-diphenyl-1H-imidazo[1,2-a]imidazole has been studied for its potential applications in various fields of science. In medicinal chemistry, this compound has been investigated for its anticancer, antimicrobial, and antiviral activities. In material science, this compound has been studied for its potential use as a fluorescent probe and as a building block for organic electronics. In analytical chemistry, this compound has been used as a chiral selector for enantiomeric separation.